Cas no 2172497-74-2 (tert-butyl 3-(aminomethyl)-4,4-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(aminomethyl)-4,4-dimethylpiperidine-1-carboxylate
• CAS No: 2172497-74-2
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 6015479
• PubChem ID: 132398550
• Update Time: 2025-10-28

tert-butyl 3-(aminomethyl)-4,4-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(aminomethyl)-4,4-dimethylpiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 3-(aminomethyl)-4,4-dimethyl-, 1,1-dimethylethyl ester
• 2172497-74-2
• EN300-1212476
• starbld0031781

• Inchi： 1S/C13H26N2O2/c1-12(2,3)17-11(16)15-7-6-13(4,5)10(8-14)9-15/h10H,6-9,14H2,1-5H3
• InChI Key： ADUMKRQRWXUZEM-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C)(C)C(CN)C1

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 0.977±0.06 g/cm3(Predicted)
• Boiling Point: 315.2±15.0 °C(Predicted)
• pka: 10.12±0.29(Predicted)

Additional information on tert-butyl 3-(aminomethyl)-4,4-dimethylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(aminomethyl)-4,4-dimethylpiperidine-1-carboxylate (CAS No. 2172497-74-2)

tert-butyl 3-(aminomethyl)-4,4-dimethylpiperidine-1-carboxylate (CAS No. 2172497-74-2) is a highly specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This Boc-protected amine derivative is particularly valued for its role as a versatile building block in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Its unique structural features, including the 4,4-dimethylpiperidine core and tert-butoxycarbonyl (Boc) protecting group, make it indispensable for modern medicinal chemistry.

Recent trends in pharmaceutical research highlight growing interest in piperidine derivatives like CAS 2172497-74-2, driven by their applications in neuropharmacology and cancer treatment. Search engine data reveals frequent queries about "Boc-protected amine synthesis," "piperidine scaffold drug design," and "CAS 2172497-74-2 suppliers," reflecting its commercial and scientific relevance. The compound's aminomethyl functional group enables diverse derivatization pathways, aligning with current demands for structure-activity relationship (SAR) optimization in drug development pipelines.

From a synthetic chemistry perspective, tert-butyl 3-(aminomethyl)-4,4-dimethylpiperidine-1-carboxylate exhibits excellent stability under standard laboratory conditions, with its Boc group allowing selective deprotection for further functionalization. Analytical studies confirm high purity (>98% by HPLC) and consistent physicochemical properties, including a molecular weight of 242.35 g/mol and characteristic NMR spectra (¹H/¹³C). These qualities meet stringent requirements for GMP intermediates in API manufacturing, addressing industry needs for reliable chiral building blocks.

The compound's sp³-rich character and three-dimensional molecular geometry make it particularly valuable for addressing contemporary challenges in drug bioavailability and blood-brain barrier penetration—key focus areas in CNS drug development. Patent literature demonstrates its incorporation into histamine receptor modulators and kinase inhibitors, with researchers frequently searching for "2172497-74-2 synthetic route" and "tert-butyl carbamate applications." These applications underscore its importance in developing next-generation therapeutics for neurological disorders and inflammatory conditions.

Quality control protocols for CAS 2172497-74-2 typically involve advanced analytical techniques such as LC-MS and chiral HPLC to ensure enantiomeric purity, reflecting the pharmaceutical industry's emphasis on stereochemical control. The compound's crystalline solid form at room temperature facilitates handling and storage, while its solubility profile in common organic solvents (DCM, THF, DMF) supports diverse coupling reactions. These properties align with current research priorities in green chemistry, where efficient atom economy and step reduction are paramount.

Emerging applications of this piperidine derivative extend to proteolysis targeting chimera (PROTAC) development and bioconjugation chemistry, areas experiencing exponential growth in pharmaceutical R&D. Scientific literature frequently associates 2172497-74-2 with structure-based drug design approaches, particularly for targets requiring conformational restriction strategies. The compound's hydrogen bonding capacity and lipophilic balance make it particularly suitable for optimizing drug-target interactions in challenging biological systems.

From a commercial standpoint, tert-butyl 3-(aminomethyl)-4,4-dimethylpiperidine-1-carboxylate occupies a strategic position in the pharmaceutical intermediates market, with demand driven by both generic drug and innovative therapy sectors. Supply chain data indicates increasing global procurement, particularly for contract research organizations (CROs) specializing in neurological drug candidates. The compound's scalable synthesis and regulatory-friendly profile further enhance its attractiveness for commercial development.

Future research directions for this compound class may explore its potential in RNA-targeting therapeutics and epigenetic modulators, reflecting broader industry shifts toward these modalities. The 4,4-dimethyl substitution pattern offers unique opportunities for metabolic stability enhancement, addressing common challenges in drug half-life optimization. As synthetic methodologies advance, particularly in continuous flow chemistry and catalytic asymmetric synthesis, the accessibility and applications of CAS 2172497-74-2 are expected to expand significantly.